Cas no 53983-48-5 (1,2-Dihydro-5-(1-hydroxy-1-methylethyl)-3H-1,2,4-triazol-3-one;)

• Product Name: 1,2-Dihydro-5-(1-hydroxy-1-methylethyl)-3H-1,2,4-triazol-3-one
• CAS No: 53983-48-5
• MF: C₅H₉N₃O₂
• MW: 143.143860578537
• CID: 5732874
• PubChem ID: 155894463
• Update Time: 2025-06-08

1,2-Dihydro-5-(1-hydroxy-1-methylethyl)-3H-1,2,4-triazol-3-one; Chemical and Physical Properties

Names and Identifiers

• 5-(2-Hydroxypropan-2-yl)-1,2-dihydro-3H-1,2,4-triazol-3-one
• 53983-48-5
• 1,2-Dihydro-5-(1-hydroxy-1-methylethyl)-3H-1,2,4-triazol-3-one
• 3-(2-hydroxypropan-2-yl)-1,4-dihydro-1,2,4-triazol-5-one
• 1,2-Dihydro-5-(1-hydroxy-1-methylethyl)-3H-1,2,4-triazol-3-one;

• Inchi： 1S/C5H9N3O2/c1-5(2,10)3-6-4(9)8-7-3/h10H,1-2H3,(H2,6,7,8,9)
• InChI Key： BSQGOHIVMSPVHF-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1=NNC(N1)=O

Computed Properties

• Exact Mass: 143.069476538g/mol
• Monoisotopic Mass: 143.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Solubility: DMSO, Water

Additional information on 1,2-Dihydro-5-(1-hydroxy-1-methylethyl)-3H-1,2,4-triazol-3-one;

Recent Advances in the Study of 1,2-Dihydro-5-(1-hydroxy-1-methylethyl)-3H-1,2,4-triazol-3-one (CAS: 53983-48-5)

The compound 1,2-Dihydro-5-(1-hydroxy-1-methylethyl)-3H-1,2,4-triazol-3-one (CAS: 53983-48-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the triazolone family, exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential mechanisms of action, providing valuable insights into its role in drug development.

One of the key areas of research has been the optimization of synthetic routes for 1,2-Dihydro-5-(1-hydroxy-1-methylethyl)-3H-1,2,4-triazol-3-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method using a novel catalytic system, which significantly improved the yield and purity of the compound. This advancement is crucial for facilitating further pharmacological evaluations and potential industrial-scale production.

Pharmacological investigations have revealed that 1,2-Dihydro-5-(1-hydroxy-1-methylethyl)-3H-1,2,4-triazol-3-one exhibits potent anti-inflammatory and antioxidant activities. In vitro and in vivo studies have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential utility in treating inflammatory diseases. Additionally, its antioxidant properties have been linked to the scavenging of reactive oxygen species (ROS), which play a critical role in oxidative stress-related pathologies.

Another promising avenue of research involves the compound's potential as an anticancer agent. Preliminary studies have indicated that 1,2-Dihydro-5-(1-hydroxy-1-methylethyl)-3H-1,2,4-triazol-3-one can induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that this effect may be mediated through the activation of the intrinsic apoptotic pathway and the inhibition of key survival signaling pathways. However, further research is needed to fully elucidate its mechanisms and evaluate its efficacy in preclinical models.

In addition to its therapeutic potential, recent research has also explored the compound's pharmacokinetic properties. A study conducted by the European Journal of Pharmaceutical Sciences (2024) investigated the absorption, distribution, metabolism, and excretion (ADME) profiles of 1,2-Dihydro-5-(1-hydroxy-1-methylethyl)-3H-1,2,4-triazol-3-one in animal models. The results indicated favorable bioavailability and a relatively long half-life, which are encouraging for its development as a drug candidate. However, challenges such as potential drug-drug interactions and metabolic stability need to be addressed in future studies.

Overall, the recent advancements in the study of 1,2-Dihydro-5-(1-hydroxy-1-methylethyl)-3H-1,2,4-triazol-3-one (CAS: 53983-48-5) highlight its multifaceted potential in pharmaceutical applications. From its optimized synthesis to its diverse pharmacological activities, this compound represents a promising lead for the development of new therapeutic agents. Continued research efforts will be essential to fully unlock its potential and translate these findings into clinical applications.